Cas no 1005631-38-8 (2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid)

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid structure
1005631-38-8 structure
Product Name:2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid
CAS No:1005631-38-8
MF:C9H13ClN2O2
MW:216.664721250534
CID:3058387
PubChem ID:17024538
Update Time:2025-04-21

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid
    • 1005631-38-8
    • STK312122
    • 2-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
    • 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
    • CS-0325531
    • 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
    • AKOS000306624
    • MDL: MFCD04967806
    • Inchi: 1S/C9H13ClN2O2/c1-4-7(9(13)14)12-6(3)8(10)5(2)11-12/h7H,4H2,1-3H3,(H,13,14)
    • InChI Key: VNDONJWLQOJHSX-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1C)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 216.0665554Da
  • Monoisotopic Mass: 216.0665554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM483405-1g
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
1005631-38-8 97%
1g
$577 2022-06-14
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